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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

Disclaimer: The information available for C.I. Solvent Red 195 is inconsistent across various

sources, particularly concerning its precise chemical structure and in some cases, its

fundamental properties. The most frequently cited identifier for this dye is CAS Number

164251-88-1. This guide primarily focuses on the information associated with this CAS number,

while acknowledging the existing ambiguities. Researchers are advised to verify the

specifications of their materials from the supplier.

C.I. Solvent Red 195 is a synthetic organic dye, classified as a monoazo dye, known for its

vibrant bluish-red hue.[1][2][3] It exhibits high solubility in organic solvents and is conversely

insoluble in water.[4] This property, combined with its excellent thermal stability and

lightfastness, makes it a widely used colorant in the plastics and polymer industries.[3][5][6]

Chemical Properties and Structure
There is a notable lack of consensus in publicly available resources regarding the definitive

chemical structure of Solvent Red 195 corresponding to CAS number 164251-88-1. While it is

classified as a monoazo dye, its precise IUPAC name and a verified structural formula are not

consistently reported. Some sources provide a molecular formula of C22H16N2O2, while

others associate the same CAS number with different formulas, indicating potential

misidentification or the existence of multiple products under the same commercial name.[4][7]

For the purpose of this guide, the most frequently cited properties are summarized below.

Table 1: Physicochemical Properties of C.I. Solvent Red 195 (CAS: 164251-88-1)
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Property Value Source(s)

CAS Number 164251-88-1 [5]

EINECS Number 605-352-4 [4]

Molecular Formula

C22H16N4O (Note:

Inconsistent, other formulas

reported)

[4]

Appearance Bluish-red powder [5]

Melting Point 216 °C [5]

Heat Resistance 300 °C (in Polystyrene) [3]

Light Fastness 7-8 (on a scale of 1-8) [3]

Table 2: Solubility of C.I. Solvent Red 195 (CAS: 164251-88-1) at 20°C

Solvent Solubility (g/L) Source(s)

Acetone 1.4 [8]

Butyl Acetate 1.3 [8]

Methylbenzene 2.7 [8]

Dichloromethane 37.1 [8]

Ethyl Alcohol 0.8 [8]

Water Insoluble [4][9]

Due to the ambiguity of the specific chemical structure, a generalized diagram of a monoazo

dye is provided below to illustrate the core chromophore.

Caption: Generalized structure of a monoazo dye.

Experimental Protocols
Synthesis of Solvent Red 195
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A method for the preparation of Solvent Red 195 is described in Chinese patent

CN107501988B.[10] The synthesis is a two-step process involving diazotization followed by a

coupling reaction.

Step 1: Diazotization

A diazo auxiliary agent is slowly added to sulfuric acid in a reaction kettle with stirring.

The mixture is stirred at 40-70 °C until the agent is completely dissolved.

The solution is then cooled to 0-5 °C.

Nitrosyl sulfuric acid is added, and the reaction proceeds for 1-5 hours.

The resulting mixture is slowly added to ice water for hydrolysis.

A diazonium salt ionic liquid stabilizer is added to yield the diazonium hydrolysate.

Step 2: Coupling Reaction

A coupling auxiliary agent is prepared in dilute sulfuric acid.

The diazonium hydrolysate is placed in a coupling reaction kettle.

The coupling solution is slowly added to the diazo solution, maintaining the reaction

temperature at 0-10 °C.

The reaction is allowed to proceed for 4-10 hours.

The final product is obtained by filtration, washing, and drying.
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Caption: Workflow for the synthesis of Solvent Red 195.
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Analytical Workflow

Due to the lack of specific, published analytical protocols for Solvent Red 195, a general

workflow for the characterization of a solvent dye is proposed.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the

synthesized dye and to separate it from any starting materials or by-products. A reverse-

phase column with a suitable organic mobile phase (e.g., acetonitrile/water gradient) would

typically be employed.

UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) of the

dye in a suitable solvent (e.g., dichloromethane). This is crucial for its characterization as a

colorant.

Mass Spectrometry (MS): To confirm the molecular weight of the compound. This would be a

key step in resolving the ambiguity of the molecular formula of Solvent Red 195.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

elucidate the precise chemical structure of the dye.
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Solvent Red 195 Sample
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Caption: General analytical workflow for a solvent dye.
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Applications
The primary application of Solvent Red 195 is in the coloration of a wide variety of plastics and

polymers.[11] Its high thermal stability makes it suitable for processing methods such as

injection molding and extrusion. Common plastics colored with Solvent Red 195 include:

Polystyrene (PS)

High Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS)

Polycarbonate (PC)

Polymethyl Methacrylate (PMMA)

Polyethylene Terephthalate (PET)

Polyvinyl Chloride (PVC)

It is also used for the spin dyeing of synthetic fibers.[3]

Safety and Handling
Based on available Material Safety Data Sheets (MSDS), Solvent Red 195 is considered an

organic dye that can be toxic and irritating.[12] Care should be taken to avoid direct contact

with the skin, eyes, and respiratory tract.[12] When handling the powder, appropriate personal

protective equipment (PPE), such as gloves, safety goggles, and a respirator, should be worn

to minimize exposure.[12] The product should be stored in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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